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Compound of Interest

Compound Name: 4-Fluoro-2-nitrobenzotrifluoride

Cat. No.: B069125

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Fluoro-2-nitrobenzotrifluoride
(CAS No. 182289-81-2), a key intermediate in the synthesis of pharmaceuticals,
agrochemicals, and dyes. This document outlines its chemical identifiers, physical and
chemical properties, and its significant role as a versatile building block in organic synthesis,
particularly in the development of bioactive molecules.

Core Identifiers and Chemical Properties

4-Fluoro-2-nitrobenzotrifluoride, systematically named 4-fluoro-2-nitro-1-
(trifluoromethyl)benzene, is a substituted aromatic compound with the molecular formula
C7H3FaNO2.[1][2] Its structure, featuring a trifluoromethyl group, a nitro group, and a fluorine
atom on the benzene ring, imparts unique reactivity and properties that are highly valued in
medicinal chemistry and materials science.[1] The presence of the electron-withdrawing
trifluoromethyl and nitro groups activates the fluorine atom for nucleophilic aromatic
substitution, a key reaction in the synthesis of complex molecules.

Table 1: Chemical Identifiers for 4-Fluoro-2-nitrobenzotrifluoride
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Identifier Value

CAS Number 182289-81-2[1][2]

Systematic Name 4-Fluoro-2-nitro-1-(trifluoromethyl)benzene([2]

Molecular Formula C7H3FaNO2[1][2]

Molecular Weight 209.10 g/mol [1]

InChi INChI=1S/C7H3F4NO2/c8-5-2-1-4(7(9,10)11)3-
6(5)12(13)14/h1-3H

InChlKey WMQOSURXFLBTPC-UHFFFAOYSA-N

SMILES C1=CC(=C(C=C1F)C(F)(F)F)N(=0)[0]

Table 2: Physical and Chemical Properties of 4-Fluoro-2-nitrobenzotrifluoride

Property Value

Appearance Liquid[1]

Boiling Point 208.4 °C at 760 mmHg[1]
Density 1.504 g/cm3[1]

Flash Point 79.8 °C[1]

Refractive Index 1.456[1]

Purity >98.0%][1]

Application in Pharmaceutical Synthesis: A
Precursor to Bicalutamide

A significant application of 4-Fluoro-2-nitrobenzotrifluoride lies in its role as a precursor for
the synthesis of non-steroidal antiandrogen drugs, such as Bicalutamide, which is used in the
treatment of prostate cancer. The synthetic pathway involves the conversion of 4-Fluoro-2-
nitrobenzotrifluoride to the key intermediate 4-amino-2-(trifluoromethyl)benzonitrile, also
known as 4-cyano-3-(trifluoromethyl)aniline.[3]
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The overall synthetic transformation from 4-Fluoro-2-nitrobenzotrifluoride to this crucial
intermediate involves two main steps: a nucleophilic aromatic substitution to introduce the
cyano group, followed by the reduction of the nitro group to an amine.

Synthetic Pathway from 4-Fluoro-2-nitrobenzotrifluoride
Nucleophilic Aromatic Reduction of Nitro Group
Substitution (e.g., with NaCN) (e.g., Catalytic Hydrogenation) _ | 4-Amino-2-(trifluoromethyl)benzonitrile
= "1 (Key Intermediate for Bicalutamide)

4-Fluoro-2-nitrobenzotrifluoride

4-Cyano-2-nitrobenzotrifluoride

Logical Workflow: From Intermediate to Bioactive Molecule Precursor

Synthesis of Key Intermediate

4-Fluoro-2-nitrobenzotrifluoride

Nucleophilic Aromatic Substitution
(CN- displacement of F~)

4-Cyano-2-nitrobenzotrifluoride

Nitro Group Reduction
(e.g., H2/Pd-C)

4-Amino-2-(trifluoromethyl)benzonitrile

Drug Development

Synthesis of Bicalutamide

(Non-steroidal antiandrogen)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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